Cas no 84485-58-5 (1-(3,4-dichlorophenyl)cyclobutane-1-carboxylic acid)

1-(3,4-dichlorophenyl)cyclobutane-1-carboxylic acid structure
84485-58-5 structure
Product Name:1-(3,4-dichlorophenyl)cyclobutane-1-carboxylic acid
CAS No:84485-58-5
MF:C11H10Cl2O2
MW:245.101901531219
MDL:MFCD09907635
CID:667102
PubChem ID:13083381
Update Time:2025-04-19

1-(3,4-dichlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 1-(3,4-dichlorophenyl)-
    • 1-(3,4-dichlorophenyl)cyclobutane-1-carboxylic acid
    • AB93394
    • AS-77780
    • AMY4618
    • SY192827
    • 1-(3,4-dichlorophenyl)-1-cyclobutanecarboxylic acid
    • A917674
    • A50563
    • EN300-94792
    • MFCD09907635
    • SCHEMBL2795429
    • DTXSID60517664
    • AKOS009343766
    • 84485-58-5
    • 1-(3,4-Dichlorophenyl)cyclobutanecarboxylic acid
    • 1-(3,4-dichlorophenyl)cyclobutanecarboxylicacid
    • Z385450456
    • MDL: MFCD09907635
    • Inchi: 1S/C11H10Cl2O2/c12-8-3-2-7(6-9(8)13)11(10(14)15)4-1-5-11/h2-3,6H,1,4-5H2,(H,14,15)
    • InChI Key: LKLDQXZDZVETAB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1(C(=O)O)CCC1)Cl

Computed Properties

  • Exact Mass: 244.0057849g/mol
  • Monoisotopic Mass: 244.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 388.5±42.0 °C at 760 mmHg
  • Flash Point: 188.8±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(3,4-dichlorophenyl)cyclobutane-1-carboxylic acid Security Information

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